Cas no 1196151-17-3 (4-chloro-2,6-dimethylpyrimidine-5-carbonitrile)

• Product Name: 4-chloro-2,6-dimethylpyrimidine-5-carbonitrile
• CAS No: 1196151-17-3
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 2616432
• PubChem ID: 55250352
• Update Time: 2025-04-21

4-chloro-2,6-dimethylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,6-dimethylpyrimidine-5-carbonitrile
• AKOS006273944
• 1196151-17-3
• AB06107
• DTXSID601249447
• 4-Chloro-2,6-dimethyl-5-pyrimidinecarbonitrile

• Inchi： 1S/C7H6ClN3/c1-4-6(3-9)7(8)11-5(2)10-4/h1-2H3
• InChI Key： LNXQVYJSIURADC-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 167.0250249Da
• Monoisotopic Mass: 167.0250249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.6Ų